Cas no 2248184-11-2 ((2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol)

• Product Name: (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol
• CAS No: 2248184-11-2
• MF: C₁₁H₁₃F₃O
• MW: 218.215533971786
• CID: 5804709
• PubChem ID: 137938874
• Update Time: 2025-10-19

(2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6506732
• (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol
• 2248184-11-2

• Inchi： 1S/C11H13F3O/c1-8(7-15)6-9-4-2-3-5-10(9)11(12,13)14/h2-5,8,15H,6-7H2,1H3/t8-/m1/s1
• InChI Key： NXBHTKDCUPGXIS-MRVPVSSYSA-N
• SMILES： FC(C1C=CC=CC=1C[C@@H](C)CO)(F)F

Computed Properties

• Exact Mass: 218.09184952g/mol
• Monoisotopic Mass: 218.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol

(2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 2248184-11-2)

(2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 2248184-11-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and chemical properties. This compound belongs to the class of chiral alcohols, which are essential building blocks in the synthesis of various bioactive molecules, including drugs and agrochemicals.

The chiral center at the C-2 position imparts enantiomeric specificity, making this compound a valuable intermediate in asymmetric synthesis. The presence of a trifluoromethyl group on the phenyl ring further enhances its pharmacological profile by increasing lipophilicity and metabolic stability, which are crucial for drug development.

Recent studies have highlighted the potential of (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the use of (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol as a precursor for the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders, and the chiral nature of this compound allows for the preparation of enantiomerically pure SSRIs with enhanced therapeutic efficacy and reduced side effects.

The synthetic accessibility of (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol has also been a subject of extensive research. A recent publication in the Tetrahedron Letters described an efficient and scalable synthetic route using asymmetric hydrogenation followed by selective functionalization. This method provides high yields and excellent enantiomeric purity, making it suitable for large-scale production in pharmaceutical manufacturing.

Beyond its applications in drug development, (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol has shown promise in other areas such as materials science. Its unique combination of chirality and fluorination makes it an attractive candidate for the synthesis of chiral materials with potential applications in sensors, catalysts, and optoelectronics. A study published in the Journal of Materials Chemistry C reported that derivatives of this compound exhibit enhanced optical properties, which could be leveraged for developing advanced optical devices.

In conclusion, (2R)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 2248184-11-2) is a versatile chiral alcohol with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it an invaluable compound for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.